Cas no 448906-39-6 (O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine)

• Product Name: O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine
• CAS No: 448906-39-6
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 2643215
• PubChem ID: 83808205
• Update Time: 2025-10-29

O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine
• 448906-39-6
• O-[(2-fluoro-6-methoxyphenyl)methyl]hydroxylamine
• EN300-1828397

• Inchi： 1S/C8H10FNO2/c1-11-8-4-2-3-7(9)6(8)5-12-10/h2-4H,5,10H2,1H3
• InChI Key： JPECTNGYZQZYJU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CON)OC

Computed Properties

• Exact Mass: 171.06955672g/mol
• Monoisotopic Mass: 171.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine

O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine (CAS 448906-39-6): A Versatile Intermediate in Modern Chemical Research and Applications

O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine, with the CAS registry number 448906-39-6, represents a significant compound in the realm of organic synthesis and pharmaceutical intermediates. This chemical entity, often abbreviated in research contexts, features a unique molecular structure combining a fluorinated aromatic ring with a methoxy substituent and a hydroxylamine functional group. Such structural attributes make it a valuable building block for synthesizing complex molecules, particularly in drug discovery and material science. Researchers and industries are increasingly interested in O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine applications due to its reactivity and potential in creating novel compounds with enhanced properties. The growing demand for tailored chemical intermediates aligns with trends in sustainable chemistry and green synthesis, where efficiency and selectivity are paramount.

The molecular formula of O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine is C8H10FNO2, and it typically appears as a solid or viscous liquid under standard conditions, depending on purity and storage. Its physical properties, such as melting point and solubility, are influenced by the presence of the fluorine atom and methoxy group, which enhance its stability and reactivity in various solvents. This compound is often utilized in reactions involving nucleophilic substitution or as a precursor for generating other functional groups, making it a staple in laboratories focused on organic synthesis intermediates. In recent years, searches for CAS 448906-39-6 properties have surged on scientific databases, reflecting its importance in developing new methodologies for chemical transformations. Additionally, its role in cross-coupling reactions and catalysis is a hot topic, as scientists explore ways to reduce reaction times and improve yields using innovative techniques.

One of the key applications of O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine lies in the pharmaceutical industry, where it serves as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). For instance, it can be incorporated into molecules targeting neurological disorders or inflammatory conditions, leveraging the fluorine atom's ability to modulate bioavailability and metabolic stability. This connects to broader trends in personalized medicine and drug development, areas frequently searched by professionals and students alike. Questions like "how to synthesize fluorinated hydroxylamine derivatives" or "applications of CAS 448906-39-6 in medicine" are common in academic and industrial queries, highlighting the compound's relevance. Moreover, with the rise of AI and machine learning in chemistry, predictive models often reference such compounds for virtual screening and molecular design, emphasizing the need for accurate data on their behavior and interactions.

Beyond pharmaceuticals, O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine finds use in agrochemical research, contributing to the development of new pesticides and herbicides with improved efficacy and environmental profiles. The fluorine moiety is particularly valued for enhancing compound stability and activity, which aligns with global efforts toward sustainable agriculture. This aspect ties into popular search terms such as "green chemistry in agrochemicals" and "fluorine in crop protection," demonstrating how this compound intersects with current environmental concerns. Researchers are also exploring its potential in material science, such as in the synthesis of polymers or sensors, where its electronic properties can be harnessed for advanced technologies. The versatility of hydroxylamine derivatives like this one makes them subjects of ongoing studies, often featured in publications and patents seeking innovative solutions to modern challenges.

In terms of synthesis and handling, O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine is typically produced through multi-step organic reactions, starting from commercially available precursors like 2-fluoro-6-methoxyaniline. Standard protocols involve protection and deprotection strategies to achieve high purity, which is crucial for its effectiveness in downstream applications. Safety data indicates that it should be handled with care in well-ventilated areas using appropriate personal protective equipment, though it is not classified under stringent hazardous categories. This practicality makes it accessible for various research settings, from academic labs to industrial scale-ups. Recent advancements in flow chemistry and automation have further optimized its production, reducing waste and energy consumption—a response to the growing interest in sustainable chemical processes among users searching for eco-friendly alternatives.

The market for O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine is expanding, driven by demand from pharmaceutical and agrochemical sectors. Key suppliers and custom synthesis services often highlight its availability for research and development, with pricing influenced by scale and purity requirements. Trends analysis shows increased procurement for projects related to neurodegenerative diseases and crop innovation, reflecting broader societal focuses on health and food security. For those exploring chemical sourcing for research, this compound is frequently listed in catalogs with detailed specifications to ensure compatibility with experimental needs. Additionally, regulatory aspects are generally straightforward, as it falls under standard laboratory chemical guidelines, facilitating its use in global collaborations and innovations.

Looking ahead, O-(2-fluoro-6-methoxyphenyl)methylhydroxylamine is poised to play a pivotal role in emerging fields such as bioconjugation and probe development for biological imaging. Its functional groups allow for selective reactions with biomolecules, enabling the creation of tools for studying cellular processes—a area gaining traction due to advances in genomics and proteomics. This aligns with frequent search queries like "chemical probes for bioimaging" and "innovative intermediates in life sciences," underscoring its interdisciplinary appeal. Furthermore, as computational chemistry evolves, this compound is often used in simulations to predict reaction pathways, contributing to the acceleration of discovery pipelines. Overall, its combination of structural features and reactivity ensures that CAS 448906-39-6 remains a valuable asset in the chemist's toolkit, fostering innovation across multiple domains while adhering to principles of safety and sustainability.